1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine

• IUPAC Name: 3-(phenoxymethyl)-5-[(4-pyridin-2-ylpiperazin-1-yl)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C19H21N5O2/c1-2-6-16(7-3-1)25-15-17-21-19(26-22-17)14-23-10-12-24(13-11-23)18-8-4-5-9-20-18/h1-9H,10-15H2
• InChI Key: KICLEYMXTNPPOD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC(=NO2)COC3=CC=CC=C3)C4=CC=CC=N4
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol

Description

1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine, also known as PPOP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PPOP is a heterocyclic compound that belongs to the class of piperazines. It has a molecular formula of C20H22N6O2 and a molecular weight of 386.43 g/mol.

Mechanism of Action

The mechanism of action of 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine is not yet fully understood. However, studies have shown that 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine induces apoptosis in cancer cells by activating the caspase-dependent pathway. 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest at the G2/M phase. Furthermore, 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine has been shown to inhibit the activity of DNA topoisomerase II, which is an enzyme that is essential for DNA replication and transcription.
Biochemical and Physiological Effects
1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine has been shown to have various biochemical and physiological effects. Studies have shown that 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine can induce oxidative stress in cancer cells, leading to DNA damage and cell death. 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine has also been shown to induce autophagy in cancer cells, which is a process that leads to the degradation of damaged organelles and proteins. Additionally, 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine has been shown to inhibit the migration and invasion of cancer cells, which is a critical step in the metastasis of cancer.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine in laboratory experiments is its potent activity against cancer cells and various microbial strains. 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine is also relatively easy to synthesize, making it a cost-effective alternative to other compounds. However, one of the limitations of using 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine is its potential toxicity towards normal cells. Therefore, caution must be exercised when using 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine in laboratory experiments.

Future Directions

There are several future directions for research on 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine. One of the primary areas of research is in the field of drug development. 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine has shown promising results as a potential anticancer and antimicrobial agent, and further studies are needed to evaluate its efficacy in vivo. Additionally, studies are needed to determine the optimal dosage and administration route for 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine. Furthermore, research is needed to investigate the potential side effects of 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine and its interaction with other drugs.
Conclusion
In conclusion, 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine has shown promising results as a potential anticancer and antimicrobial agent, and further studies are needed to evaluate its efficacy in vivo. Additionally, caution must be exercised when using 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine in laboratory experiments due to its potential toxicity towards normal cells.

Scientific Research Applications

1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of research is in the field of medicinal chemistry. 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine has been shown to exhibit potent antitumor activity against various cancer cell lines, including lung, breast, and colon cancer cells. Additionally, 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-pyridinyl)piperazine has been shown to possess antimicrobial activity against various bacterial and fungal strains.